Cas no 361172-86-3 (methyl 4-({5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}carbamoyl)benzoate)

$methyl 4-({5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}carbamoyl)benzoate structure$

361172-86-3 structure

Product Name:methyl 4-({5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}carbamoyl)benzoate

CAS No:361172-86-3

MF:C₂₂H₁₆N₂O₃S

MW:388.439043998718

CID:6124122

PubChem ID:3426451

Update Time:2023-12-13

methyl 4-({5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}carbamoyl)benzoate Chemical and Physical Properties

Names and Identifiers

- methyl 4-({5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}carbamoyl)benzoate
- methyl 4-((4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)carbamoyl)benzoate
- Benzoic acid, 4-[[(4,5-dihydroacenaphtho[5,4-d]thiazol-8-yl)amino]carbonyl]-, methyl ester
- methyl 4-({5-thia-3-azatetracyclo[6.6.1.0^{2,6}.0^{11,15}]pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}carbamoyl)benzoate
- methyl 4-(5-thia-3-azatetracyclo[6.6.1.02,6.011,15]pentadeca-1(14),2(6),3,7,11(15),12-hexaen-4-ylcarbamoyl)benzoate
- SR-01000445363-1
- AB00138596-02
- 361172-86-3
- F0779-0479
- Oprea1_211922
- SR-01000445363
- AKOS024599917
- Inchi： 1S/C22H16N2O3S/c1-27-21(26)14-8-6-13(7-9-14)20(25)24-22-23-19-16-4-2-3-12-5-10-15(18(12)16)11-17(19)28-22/h2-4,6-9,11H,5,10H2,1H3,(H,23,24,25)
- InChI Key： LQHDQURXXDFZRG-UHFFFAOYSA-N
- SMILES： C(OC)(=O)C1=CC=C(C(NC2=NC3=C4C5=C(C=C3S2)CCC5=CC=C4)=O)C=C1

Computed Properties

Exact Mass: 388.08816355g/mol
Monoisotopic Mass: 388.08816355g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 28
Rotatable Bond Count: 4
Complexity: 621
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 96.5Å²

Experimental Properties

Density: 1.446±0.06 g/cm3(Predicted)
pka: 10.57±0.20(Predicted)

methyl 4-({5-thia-3-azatetracyclo6.6.1.0^{2,6}.0^{11,15}pentadeca-1(15),2(6),3,7,11,13-hexaen-4-yl}carbamoyl)benzoate Pricemore >>

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